1-(3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-[3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-2-(1-methylindol-3-yl)ethanone
• InChI: InChI=1S/C21H21ClN2O3S/c1-23-13-15(19-4-2-3-5-20(19)23)12-21(25)24-11-10-18(14-24)28(26,27)17-8-6-16(22)7-9-17/h2-9,13,18H,10-12,14H2,1H3
• InChI Key: LLMOHTUVWWGXHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CCC(C3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN2O3S
• Molecular Weight: 416.9 g/mol

Description

1-(3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C21H21ClN2O3S and its molecular weight is 416.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis of 1-(Arylsulfonyl)pyrrolidines from Phenols A study by Smolobochkin et al. (2017) explored the synthesis of new 1-(arylsulfonyl)pyrrolidines via an acid-catalyzed reaction, showcasing a method for creating pyrrolidine derivatives with potential application in pharmaceutical development Smolobochkin et al., 2017.

Radical Alkenylation of C(sp3)–H Bonds Research by Amaoka et al. (2014) demonstrated the direct alkenylation of C(sp3)–H bonds under photo-irradiation conditions, a procedure that could be applied for the functionalization of molecules containing the 1-(3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone structure for material science applications Amaoka et al., 2014.

Metal-Free Synthesis of Cyclobutenes Alcaide et al. (2015) reported on the metal-free synthesis of cyclobutenes, a reaction that could potentially be applied to the synthesis of complex molecules involving the core chemical structure , demonstrating the versatility of sulfonyl compounds in synthetic organic chemistry Alcaide et al., 2015.

Sulfenylation of Pyrroles and Indoles A study by Gilow et al. (1991) on the sulfenylation of 1-substituted pyrroles and indoles reveals the chemical reactivity of sulfonyl-containing compounds toward electrophilic substitution, highlighting the importance of these reactions in the diversification of heterocyclic compounds Gilow et al., 1991.

Corrosion Inhibition by Pyrrole Derivatives Research by Louroubi et al. (2019) on the synthesis and characterization of a new pyrrole derivative highlights the potential application of such compounds in materials science, particularly in the context of corrosion inhibition, demonstrating the broader applicability of sulfonyl-containing compounds beyond pharmaceuticals Louroubi et al., 2019.